Cas no 1261849-36-8 (3-(3'-Bromo-2'-(difluoromethoxy)phenyl)propionaldehyde)

• Product Name: 3-(3'-Bromo-2'-(difluoromethoxy)phenyl)propionaldehyde
• CAS No: 1261849-36-8
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 4989418
• Update Time: 2025-08-04

3-(3'-Bromo-2'-(difluoromethoxy)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3'-Bromo-2'-(difluoromethoxy)phenyl)propionaldehyde

• Inchi： 1S/C10H9BrF2O2/c11-8-5-1-3-7(4-2-6-14)9(8)15-10(12)13/h1,3,5-6,10H,2,4H2
• InChI Key： MBZJZNZEWOKZOC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC(F)F)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 202
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 3-(3'-Bromo-2'-(difluoromethoxy)phenyl)propionaldehyde

Comprehensive Overview of 3-(3'-Bromo-2'-(difluoromethoxy)phenyl)propionaldehyde (CAS No. 1261849-36-8)

3-(3'-Bromo-2'-(difluoromethoxy)phenyl)propionaldehyde (CAS No. 1261849-36-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and difluoromethoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a phenylpropionaldehyde backbone, makes it a versatile building block for designing compounds with potential therapeutic applications.

In recent years, the demand for fluorinated compounds like 3-(3'-Bromo-2'-(difluoromethoxy)phenyl)propionaldehyde has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role in developing kinase inhibitors and antiviral agents, aligning with the global focus on drug discovery for diseases such as cancer and viral infections. The compound's CAS No. 1261849-36-8 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

The synthesis of 3-(3'-Bromo-2'-(difluoromethoxy)phenyl)propionaldehyde involves multi-step organic reactions, including halogenation and etherification, to introduce the bromo and difluoromethoxy moieties. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using techniques like HPLC and NMR spectroscopy. These quality control measures ensure its suitability for high-value research and industrial applications.

From an environmental perspective, the compound's fluorinated components have sparked discussions about sustainable synthesis methods. Innovations such as green chemistry and catalytic processes are being explored to minimize waste and energy consumption during production. This aligns with the broader industry trend toward eco-friendly chemical manufacturing, a topic frequently queried in academic and industrial forums.

In summary, 3-(3'-Bromo-2'-(difluoromethoxy)phenyl)propionaldehyde (CAS No. 1261849-36-8) represents a pivotal compound in modern synthetic chemistry. Its applications span drug development, material science, and agrochemicals, driven by its unique structural features. As research continues to uncover its potential, this compound remains a focal point for scientists and innovators worldwide.